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Fast pyrolysis-derived bio-oils contain numerous oxygenated components, including acetic acid and formic acid. However, these acids present in fast pyrolysis-derived bio-oils are responsible for the instability and corrosiveness of the oils. Although these acids have been removed from fast pyrolysis-derived bio-oils by esterification with alcohols to form acetates, these acetates could not be transformed to compounds with a suitable number of carbon atoms required to be used as fuels. In this work, Friedel–Crafts acylation reactions were conducted to remove acetic acid to form acetophenones, which possess more than eight carbons and could be converted to valuable components of fuels.

We investigated the first lithiation cycle of the positive electrode material Li1−xNi0.44Mn1.56O4 (LNMO) using soft X-ray absorption spectroscopy (XAS) and resonant inelastic X-ray scattering (RIXS) at the transition metal L- and oxygen K-edges. Our XAS results show that charge compensation in LNMO takes place mostly within the Ni–O bonds, which is consistent with previous similar studies. O K- and Ni L-RIXS reveals how the holes that are created by removal of electrons during delithiation are distributed between the Ni- and O-ions. Non-trivial anionic activity is revealed by O K-RIXS features such as the appearance of low-energy intra-band excitations and re-hybridization with Ni 3d-states forming a new intense band close to the top of the oxygen valence band. At the same time, Ni L-RIXS compares more favorably with covalently than with ionically bonded Ni-oxide based compounds. Thus, a picture emerges where delithiation leads to a gradual transition of the ground state of LNMO from Ni 3d8 to one with non-negligible amounts of ligand holes, i.e. Ni 3d8−x2−x (0 < x < 2, where stands for a ligand hole) instead of a highly ionic state e.g. Ni 3d6. Our observations highlight the importance of studying the anionic character of redox processes in lithium ion batteries.

Vehicle-to-grid (V2G) is when electric vehicles (EVs) provide services to the power grid, such as shifting when they charge or discharging to serve peaks loads. At scale, an aggregator can coordinate and optimize the charge and discharge of individual vehicles to function as a synergistic, bulk energy resource and load. Here we generate new insights into V2G's long run value for deep decarbonization, assessing its potential to displace stationary storage and other generators at scale. As a case study, V2G impact is measured via the buildout and operation of a New England-sized power system subject to high EV penetration and tight emissions constraints. We find V2G's effect on system capacity and value to be substantial, with participation from 13.9% of the New England light-duty vehicle fleet displacing 14.7 GW of stationary storage (over $700 million in capital savings). On the whole, total system savings span 2.2% to 20.3% ($183–1326 million) between participation rates of 5% and 80%, respectively. Savings are driven first by displacement of stationary storage, and second by reductions in firm generation capacity and shifts in renewable generation portfolios. When compared to traditional demand response schemes, even at modest participation rates (5–10%), V2G yields over 337% more savings and tenfold the storage displacement. V2G's marginal benefit is greatest under aggressive emission caps (10 gCO2 per kW per h per load), as it decreases the need for excess renewables capacity and costly CCS technologies. Further, the nature of optimal V2G dispatch is shown to change non-monotonically with participation rate. Below 50% participation, V2G power injection is called on at a higher rate to shave evening charging loads, with 21.3–32.8% of charge reinjected to the grid, whereas greater participation rates require significantly less reinjection (<15%) via charge load shifting. Finally, our destination-based system topology quantifies locational V2G contributions and reveals that V2G capabilities are as much as 2.5 times more valued in residential areas than at workplaces alone.

Avocado-seed biomass-derived activated carbon was successfully synthesized by carbonization followed by chemical activation. The synthesized carbon was characterized using various material characterization techniques. The characterization data revealed that the carbon was porous with self-doped heteroatoms. The electrochemical characterizations confirmed that the carbon generated was capable of charge storage, exhibiting a high specific capacitance of 774 F g−1 at a current density of 0.7 A g−1 in the three-electrode cell. The detailed Dunn's method revealed that the charge storage is dominated by the capacitive mode. An aqueous supercapacitor fabricated in the form of the CR-2032 coin cell delivered a specific energy of 21 W h kg−1 at a specific power of 275 W kg−1. For the first time, a dual carbon sodium-ion capacitor (DC-NIC) was fabricated using the avocado seed-derived carbon (AVAC) that exhibited outstanding specific energy of 72.36 W h kg−1 at a specific power of 320 W kg−1, while a dual carbon lithium-ion capacitor (DC-LIC) device exhibited high specific energy of 55.25 W h kg−1 at a specific power of 300 W kg−1 with nearly 100% coulombic efficiency. The fabricated coin cell DC-NIC prototype was demonstrated to power commercial red, green, and blue LED bulbs. The once-charged DC-NIC coin cell could power the commercial green LED bulb for about 16 min.

Antimony selenide (Sb2Se3) has gained promising attention as an inorganic absorber in thin-film photovoltaics and water splitting devices due to its excellent optoelectronic properties, low toxicity, and earth abundancy. Presently, Sb2Se3 solar cells have a record power conversion efficiency of 10.12%, with a rapid rise over the past few years. However, further efficiency increases are hindered by the severe open circuit voltage deficit associated with the defects and interfacial recombination. The existing defects impact charge carrier generation, transportation, intrinsic electrical conductivity, and film crystallinity which inevitably influences the efficiency and stability of polycrystalline Sb2Se3 solar cells. Thus, effective defect engineering aiming at understanding the chemical nature of defects is essential to enhance the inferior performance and functional properties of Sb2Se3 thin films. Herein, a comprehensive review of the defect chemistry at surfaces, grain boundaries, and interfaces in Sb2Se3 solar cells, and efforts made in the community to passivate these defect states are presented. Finally, the potential challenges associated with an in-depth understanding of defect dynamics and strategies to achieve highly efficient and stable Sb2Se3 solar cells in the future are provided.

The oxygen evolution reaction (OER) plays a vital role in fuel cells, water splitting and metal–air batteries. Efficient electrocatalysts could overcome the higher overpotential of the OER, improve electron transfer efficiency, and promote water decomposition. In this work, a novel metal–organic framework (MOF) with efficient OER electrocatalytic performance (defined as FeCo-L1L2) was successfully prepared by a free assembly of metal ions (Fe and Co), 2,5-dihydroxyterephthalic acid (defined as L1) and 4,6-dihydroxyisophthalic acid (defined as L2). The overpotential was only 283 mV at the current density conditions of 10 mA cm−2 with a Tafel slope of 31.6 mV dec−1. Its excellent OER performance is attributed to the synergistic effect of the bimetals of FeCo-L1L2 and the coordination environment optimization created by the dual ligands. This work not only improved the catalytic performance of MOFs in the OER but also proposed a new strategy for the structural design of MOFs.

This review presents a brief scenario regarding the development of cathodes, anodes, and electrolytes for next-generation Li-ion batteries (LIBs) and supercapacitors for future energy technologies. The specific capacity and power density are two prime requirements for energy storage devices, which are mainly decided by the microstructure and composition of electrodes. Electrolyte, which is the highway for ions between electrodes, plays a crucial role in developing advanced batteries. Miniaturized electrode-based LIBs with high energy storage densities are a smart approach toward huge future energy demands, where nanomaterials play a crucial role. The ultra-large surface of nanostructure-based electrodes offers improved electrochemical performance per unit electrode area and/or material mass. Porous nanostructured material-based electrodes/electrolytes provide fast and shortened transportation pathways for carriers, facilitating improved reaction kinetics. This review presents the fabrication and electrochemical performances of different nanomaterial-based LIBs, including their critical challenges such as thermal runaway and dendrite growth. An overview of all-solid-state Li-ion batteries (ASSLIB), with the potential to bridge the gap between the laboratory and market, is presented. Finally, the status, challenges, and outlook for enhancing the performance of cathodes, anodes, electrolytes, and their integration in ASSLIB are briefly covered for the attention of the wider functional and energy material communities.

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